Cas no 419573-18-5 (BIOTINYL TOBRAMYCIN AMIDE)
BIOTINYL TOBRAMYCIN AMIDE Chemical and Physical Properties
Names and Identifiers
-
- Biotinyl Tobramycin Amide
- 419573-18-5
- (1R,4R,6R)-4,6-Diamino-3-[(3-amino-3-deoxy-alpha-D-threo-hexopyranosyl)oxy]-2-hydroxycyclohexyl 2-amino-2,3,6-trideoxy-6-({5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}amino)-alpha-D-glycero-hexopyranoside
- DTXSID30747153
- 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[[(3S,6R)-5-amino-6-[(1R,4R,6R)-4,6-diamino-3-[(2S,4S,5S)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-3-hydroxyoxan-2-yl]methyl]pentanamide
- BIOTINYL TOBRAMYCIN AMIDE
-
- Inchi: 1S/C28H51N7O11S/c29-10-5-11(30)25(46-27-22(40)19(32)21(39)16(8-36)44-27)23(41)24(10)45-26-12(31)6-14(37)15(43-26)7-33-18(38)4-2-1-3-17-20-13(9-47-17)34-28(42)35-20/h10-17,19-27,36-37,39-41H,1-9,29-32H2,(H,33,38)(H2,34,35,42)/t10-,11-,12?,13+,14+,15?,16?,17+,19+,20+,21-,22?,23?,24-,25?,26-,27-/m1/s1
- InChI Key: DNMIHSPKPKIPBY-CRVMCYKDSA-N
- SMILES: S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCC1[C@H](CC([C@H](O1)O[C@@H]1[C@@H](C[C@H](C(C1O)O[C@@H]1C([C@H]([C@@H](C(CO)O1)O)N)O)N)N)N)O)=O)NC(N2)=O
Computed Properties
- Exact Mass: 693.33700
- Monoisotopic Mass: 693.33672664g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 47
- Rotatable Bond Count: 12
- Complexity: 1070
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.4
- Topological Polar Surface Area: 338Ų
Experimental Properties
- Melting Point: 255°C
- Solubility: DMSO, Methanol (Slightly), Water (Slightly)
- PSA: 344.66000
- LogP: -1.80220
BIOTINYL TOBRAMYCIN AMIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B397750-5mg |
Biotinyl Tobramycin Amide |
419573-18-5 | 5mg |
$ 161.00 | 2023-04-18 | ||
| TRC | B397750-50mg |
Biotinyl Tobramycin Amide |
419573-18-5 | 50mg |
$ 1206.00 | 2023-04-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207361-5mg |
Biotinyl tobramycin amide, |
419573-18-5 | 5mg |
¥2482.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207361-5 mg |
Biotinyl tobramycin amide, |
419573-18-5 | 5mg |
¥2,482.00 | 2023-07-11 |
BIOTINYL TOBRAMYCIN AMIDE Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on BIOTINYL TOBRAMYCIN AMIDE
Professional Introduction to BIOTINYL TOBRAMYCIN AMIDE (CAS No. 419573-18-5)
BIOTINYL TOBRAMYCIN AMIDE, a compound with the chemical identifier CAS No. 419573-18-5, represents a significant advancement in the field of pharmaceutical chemistry and bioconjugation. This innovative derivative of tobramycin, a well-known aminoglycoside antibiotic, has been engineered to incorporate a biotin moiety, enhancing its utility in various biomedical applications. The strategic modification of tobramycin with biotin not only preserves its potent antibacterial properties but also introduces novel functionalities that make it invaluable for diagnostic and therapeutic purposes.
The synthesis of BIOTINYL TOBRAMYCIN AMIDE involves a meticulous chemical process that ensures the stable attachment of biotin to the tobramycin backbone. Biotin, a water-soluble vitamin (B7) with a high affinity for avidin and streptavidin proteins, serves as an excellent targeting ligand. This conjugation is achieved through amide bond formation, which provides both chemical stability and biological compatibility. The resulting compound maintains the efficacy of tobramycin while adding the ability to specifically bind to biotin-binding proteins, opening up diverse applications in molecular biology and medicine.
Recent research has highlighted the potential of BIOTINYL TOBRAMYCIN AMIDE in targeted drug delivery systems. By leveraging the high affinity of biotin for avidin-overexpressing tissues or cells, this compound can be designed to selectively deliver its antibiotic payload to sites of infection or pathology. For instance, studies have demonstrated its efficacy in combating resistant bacterial infections by concentrating the antibiotic at the site of action while minimizing systemic exposure. This targeted approach not only improves therapeutic outcomes but also reduces the likelihood of side effects associated with conventional antibiotics.
In addition to its applications in antimicrobial therapy, BIOTINYL TOBRAMYCIN AMIDE has shown promise in diagnostic imaging and biomarker detection. The biotin moiety allows for easy conjugation with fluorescent probes or other imaging agents, enabling researchers to visualize biological processes with high precision. This capability is particularly valuable in early disease detection and monitoring treatment responses. For example, BIOTINYL TOBRAMYCIN AMIDE has been used in combination with immunohistochemical techniques to identify bacterial infections in tissue samples, providing clinicians with powerful tools for accurate diagnosis.
The compound's potential extends into the realm of gene therapy and molecular diagnostics as well. By serving as a carrier for therapeutic agents or diagnostic markers, BIOTINYL TOBRAMYCIN AMIDE can facilitate the development of novel therapeutic strategies. Its ability to interact with biotin-binding proteins makes it an attractive candidate for designing biosensors that can detect specific biological markers with high sensitivity. Such biosensors could revolutionize point-of-care diagnostics by providing rapid and reliable results without the need for complex laboratory equipment.
From a pharmacological perspective, BIOTINYL TOBRAMYCIN AMIDE offers several advantages over traditional antibiotics. Its targeted delivery mechanism reduces antibiotic resistance development by minimizing exposure to non-target bacteria. Furthermore, the biotin component enhances its bioavailability and reduces clearance rates, allowing for more prolonged therapeutic effects. These properties make it particularly useful in treating chronic infections or conditions where sustained drug levels are essential.
The safety profile of BIOTINYLATED TOBRAMYCIN AMIDE has been thoroughly evaluated through preclinical studies, which indicate that it is well-tolerated at therapeutic doses. However, as with any pharmaceutical compound, careful consideration must be given to potential side effects associated with both biotin and tobramycin. Long-term studies are ongoing to fully characterize its safety and efficacy across different patient populations and applications.
The future development of BIOTINYLATED TOBRAMYCIN AMIDE is likely to be driven by advancements in bioconjugation technologies and our growing understanding of protein-biotin interactions. Innovations in synthetic chemistry may enable more efficient and versatile conjugation strategies, further expanding its utility in medicine and biology. Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating these laboratory findings into clinical practice.
In conclusion, BIOTINYLATED TOBRAMYCIN AMIDE (CAS No. 419573-18-5) represents a groundbreaking advancement in pharmaceutical chemistry with significant implications for both diagnostics and therapeutics. Its unique combination of antibacterial activity and targeted delivery capabilities opens up new possibilities for treating infections and developing diagnostic tools. As research continues to uncover its full potential, this compound is poised to play a pivotal role in modern medicine.
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